Cas no 2549064-98-2 (2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549064-98-2
• MF: C₁₈H₁₉ClN₄O
• MW: 342.822662591934
• CID: 5315038
• PubChem ID: 154883763
• Update Time: 2025-10-19

2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6789-1944
• 2549064-98-2
• 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730275
• N-(5-Chloro-2-methylphenyl)-2-(1,1-dimethylethyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C18H19ClN4O/c1-11-5-6-12(19)9-14(11)20-17(24)13-7-8-16-21-15(18(2,3)4)10-23(16)22-13/h5-10H,1-4H3,(H,20,24)
• InChI Key： WRTWKMDDNKKNJM-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)(C)C)=CN1N=C(C(NC1=CC(Cl)=CC=C1C)=O)C=C2

Computed Properties

• Exact Mass: 342.1247389g/mol
• Monoisotopic Mass: 342.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.57±0.70(Predicted)

Additional information on 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

Professional Introduction to Compound with CAS No. 2549064-98-2 and Product Name: 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

The compound with the CAS number 2549064-98-2 and the product name 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, featuring an imidazo[1,2-b]pyridazine core, is particularly noteworthy for its ability to interact with biological targets in a manner that could lead to novel pharmacological effects.

In recent years, there has been a growing interest in developing small molecule inhibitors that can modulate the activity of enzymes and receptors involved in various disease pathways. The imidazo[1,2-b]pyridazine scaffold is known for its versatility in drug design, offering multiple sites for functionalization that can enhance binding affinity and selectivity. The presence of a tert-butyl group at the 2-position and a 5-chloro-2-methylphenyl moiety at the N-position in this compound suggests that it has been carefully designed to optimize interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The 6-carboxamide functional group provides a handle for further chemical modifications, allowing medicinal chemists to explore analogs with improved pharmacokinetic properties or enhanced binding affinity. This flexibility is crucial in the drug discovery process, where iterative optimization is often required to achieve the desired therapeutic profile.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that molecules within this class can exhibit inhibitory activity against enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The specific substitution pattern in 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide may confer selectivity for particular enzyme targets, making it a promising candidate for further investigation.

The 5-chloro-2-methylphenyl group is particularly interesting from a structural perspective. Chlorine substituents are frequently incorporated into drug molecules due to their ability to enhance lipophilicity and binding interactions. In this context, the chlorine atom at the 5-position of the phenyl ring could play a critical role in stabilizing the compound's binding mode within its target enzyme or receptor. Additionally, the methyl group at the 2-position may contribute to steric hindrance, which can be exploited to improve selectivity over off-target proteins.

From a computational chemistry standpoint, virtual screening and molecular docking studies have been instrumental in evaluating the potential of this compound. These methods allow researchers to predict how well a molecule will bind to a target protein by simulating interactions at an atomic level. Preliminary docking studies on 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide suggest that it can effectively occupy binding pockets on relevant enzymes, indicating its feasibility as a drug candidate.

The synthesis of this compound represents another area of innovation. Modern synthetic methodologies have enabled chemists to construct complex heterocyclic frameworks with remarkable precision. The multi-step synthesis of 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide likely involves key reactions such as cyclization and functional group transformations, which are well-established in organic chemistry but continue to be refined for improved efficiency and yield.

In conclusion, the compound with CAS number 2549064-98-2 and product name 2-tert-butyl-N-(5-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide exemplifies the cutting-edge developments in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.